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Compound of Interest

Compound Name: Topanol CA

Cat. No.: B1683206

An In-Depth Technical Guide to Topanol CA for Laboratory Professionals

Introduction

Topanol CA, chemically known as 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane, is a
high molecular weight hindered phenolic antioxidant.[1][2] It is widely utilized as a stabilizer in
various polymer systems, including resins and light-colored rubber products, to protect them
from thermal and oxidative degradation.[1][3][4] This guide provides a comprehensive overview
of the material's safety data, handling procedures, and emergency protocols, tailored for
researchers, scientists, and drug development professionals. An improved, more active grade
known as Topanol CA-SF has also been developed with better handling and storage
properties.[1]

Chemical and Physical Properties

Topanol CA is a white powder.[5] Key physical and chemical properties are summarized in the
table below for easy reference.
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Property Value

CAS Number 1843-03-4

Molecular Formula C37H5203
Molecular Weight 544.81 g/mol [3][5][6]
Appearance White powder[5]
Initial Melting Point >181.0 °C[5]

Purity >98%

Ash Content <0.1%[5]

Iron (Fe) Content <10.0 ppm[5]

Toxicological Data

The toxicological profile of Topanol CA indicates specific hazards that require careful
management in a laboratory setting. The following table summarizes the key toxicological data.

Endpoint Result Species
Acute Oral LD50 > 5000 mg/kg Rat[7]
Acute Dermal LD50 > 7940 mg/kg Rabbit[7]
Acute Inhalation LC50 (4h) 12.5 mg/L Rat[7]
Skin Irritation Slightly irritating[ 7]

Eye Irritation Non-irritating[7]

) S Positive for skin sensitization
Skin Sensitization )
potential[7]

Mutagenicity (Ames test) Negative[7]

] Suspected of damaging fertility
Reproductive/Developmental ]
o or the unborn child (due to
Toxicity
toluene)[7]
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Hazard Identification and Safety Precautions

Topanol CA presents several hazards that necessitate strict adherence to safety protocols. It is
crucial to obtain special instructions before use.[7]

Hazard Statements:

H315: Causes skin irritation.[7]

H317: May cause an allergic skin reaction.[7]

H361d: Suspected of damaging the unborn child.[7]

H373: May cause damage to organs through prolonged or repeated exposure.[7]

Dust Explosion Hazard: Topanol CA presents a significant dust explosion hazard.[7] It is
imperative to prevent the formation of dust clouds and accumulation of dust on surfaces.[7]
Dust control equipment should have explosion relief vents or suppression systems.[7] Use non-
sparking tools for handling.[7]

Dust Explosion Characteristic Value
Minimum Ignition Energy <3 mJ[7]
Minimum Ignition Temperature of Dust Cloud 360 - 380 °C[7]
Maximum Explosion Pressure 9.2 bar[7]
Maximum Rate of Pressure Rise 1172 bar/s[7]
Kst Value 318 bar.m/s[7]
Minimum Explosible Concentration 25 g/m3[7]

Experimental Protocols: Handling, Storage, and
Disposal
Handling Procedures

o Ventilation: Use in a well-ventilated area, preferably under a chemical fume hood.[8][9]
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o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[7]

e Hygiene: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid
contact with skin, eyes, and clothing.[8][10] Do not ingest.[8][9]

» Dust Prevention: Minimize dust generation and accumulation.[7] Avoid clearing dust from
surfaces with compressed air.[7]

Storage Conditions

» Store in tightly closed original containers in a dry, cool, and well-ventilated place.[8][9]
 Recommended storage temperatures are cool, above 15°C to prevent solidification.[11]

e For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[3] Aliquot
the solution to avoid repeated freeze-thaw cycles.[3]

o Keep away from foodstuffs and strong oxidizing agents.[8][11]

Disposal Considerations

o Dispose of contents and container in accordance with local, regional, national, and
international regulations.[7]

o Material should be disposed of by an authorized waste disposal contractor to an approved
waste disposal site.[11]

Emergency Procedures
First Aid Measures

o Skin Contact: Immediately flush with water for 15 minutes.[7] Wash the contaminated skin
with plenty of soap and water.[7] If skin irritation or a rash occurs, seek medical
advice/attention.[7] Remove and wash contaminated clothing before reuse.[7]

o Eye Contact: Flush eyes with water for at least 15 minutes.[7] If irritation occurs, seek
medical attention.[7]
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 Inhalation: If exposed to excessive levels, remove to fresh air.[7] Get medical attention if a
cough or other symptoms develop.[7] If breathing has stopped, give artificial respiration.[12]

 Ingestion: If swallowed, contact a physician or poison control center immediately.[7] Do NOT

induce vomiting.[9]

Accidental Release Measures

o Personal Precautions: Isolate the hazard area and deny entry to unnecessary and
unprotected personnel.[7] Wear appropriate PPE.[7]

e Environmental Precautions: Prevent releases to soils, drains, sewers, and waterways.[7]

o Cleanup Procedures: Remove all ignition sources.[7] Ventilate the area of the spill or leak.[7]
Carefully scoop up the material to avoid generating dust clouds and place it into an
appropriate disposal container.[7] After collecting the material, flush the area with water.[7]

Visualization of Emergency Workflow

The following diagram illustrates the recommended workflow in the event of personal exposure
to Topanol CA.
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Caption: Emergency first aid procedures for Topanol CA exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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